Phosphonic acid, [nitrilotris(methylene)]tris-, hexasodium salt

• CAS RN: 15505-05-2
• Molecular Formula: C3H6NNa6O9P3
• Molecular Weight: 430.94 g/mol
• IUPAC Name: hexasodium;1-phosphonato-N,N-bis(phosphonatomethyl)methanamine
• InChI: InChI=1S/C3H12NO9P3.6Na/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13;;;;;;/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13);;;;;;/q;6*+1/p-6
• InChI Key: NRNLPGTZUDJACV-UHFFFAOYSA-H
• SMILES: C(N(CP(=O)([O-])[O-])CP(=O)([O-])[O-])P(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Description

Phosphonic acid, [nitrilotris(methylene)]tris-, hexasodium salt, commonly known as NTA-Na6, is a chelating agent that is widely used in various scientific research applications. NTA-Na6 is a water-soluble compound that is used to bind metal ions in solution, making it an essential tool for many laboratory experiments. In

Mechanism Of Action

NTA-Na6 acts as a chelating agent by binding metal ions in solution. The NTA-Na6 molecule contains three carboxylic acid groups and one amine group, which allows it to bind metal ions through coordination bonds. The binding of metal ions by NTA-Na6 results in the formation of a stable complex, which prevents the metal ions from reacting with other molecules in solution.

Biochemical And Physiological Effects

NTA-Na6 has no known biochemical or physiological effects. It is not metabolized by the body and is excreted unchanged in urine.

Advantages And Limitations For Lab Experiments

NTA-Na6 has several advantages for laboratory experiments. It is a water-soluble compound that is easy to handle and store. It is also a cost-effective chelating agent that is widely available. However, NTA-Na6 has some limitations. It can only bind metal ions with a certain coordination number, which limits its use in some experiments. NTA-Na6 is also not suitable for experiments involving living organisms, as it is toxic to cells.

Future Directions

There are several future directions for the use of NTA-Na6 in scientific research. One area of research is the development of new chelating agents that can bind a wider range of metal ions. Another area of research is the use of NTA-Na6 in the development of new radiopharmaceuticals for medical imaging. Additionally, research is being conducted to explore the use of NTA-Na6 in the purification of enzymes and other proteins.

Synthesis Methods

The synthesis of NTA-Na6 involves the reaction of nitrilotriacetic acid (NTA) with sodium hydroxide (NaOH) in the presence of water. The reaction results in the formation of NTA-Na6, which is a hexasodium salt of NTA. The synthesis of NTA-Na6 is a simple and cost-effective process, making it a popular choice for many laboratory experiments.

Scientific Research Applications

NTA-Na6 is widely used in scientific research applications. It is commonly used as a chelating agent to bind metal ions in solution. NTA-Na6 is used in the purification of proteins, DNA, and RNA. It is also used in the analysis of metal ions in environmental samples. NTA-Na6 is also used in the preparation of radiopharmaceuticals for medical imaging.